H-BETA-ALA-ILE-OH
Description
“H-BETA-ALA-ILE-OH” is a dipeptide formed from L-alanyl and L-isoleucine residues . It has a role as a metabolite . The IUPAC name for β-alanine is 3-aminopropanoic acid .
Synthesis Analysis
The synthesis of a peptide like “H-BETA-ALA-ILE-OH” involves overcoming two main obstacles. The first is statistical in nature, as a mixture of equal molar amounts of alanine and glycine would generate four different dipeptides . The second difficulty arises from the fact that carboxylic acids and 1º or 2º-amines do not form amide bonds on mixing, but will generally react by proton transfer to give salts . To accomplish the desired amide bond formation, it is necessary to deactivate all extraneous amine functions so they do not compete for the acylation reagent .
Molecular Structure Analysis
The molecular formula of “H-BETA-ALA-ILE-OH” is C9H18N2O3 . The molecular weight is 202.25 . The structure was determined using single-crystal diffraction .
Physical And Chemical Properties Analysis
“H-BETA-ALA-ILE-OH” has a boiling point of 409.7±30.0 °C (Predicted), a density of 1.221 g/cm3 (Temp: 26 °C), and a pKa of 3.18±0.10 (Predicted) . It should be stored at -15°C .
Safety and Hazards
When handling “H-BETA-ALA-ILE-OH”, avoid dust formation, breathing mist, gas or vapours, and contacting with skin and eye . Use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, and evacuate personnel to safe areas .
Relevant Papers
One relevant paper is “New hybrid: [H-β-(4-pyridyl)-Ala-OH] tetrafluoroborate – crystal structure and strong piezoelectricity” which discusses the synthesis and properties of a new amino acid based crystal .
properties
CAS RN |
104465-34-1 |
|---|---|
Molecular Formula |
C9H18N2O3 |
Molecular Weight |
202.254 |
IUPAC Name |
(2S,3S)-2-(3-aminopropanoylamino)-3-methylpentanoic acid |
InChI |
InChI=1S/C9H18N2O3/c1-3-6(2)8(9(13)14)11-7(12)4-5-10/h6,8H,3-5,10H2,1-2H3,(H,11,12)(H,13,14)/t6-,8-/m0/s1 |
InChI Key |
GGUBVMQYYFJPFQ-XPUUQOCRSA-N |
SMILES |
CCC(C)C(C(=O)O)NC(=O)CCN |
Origin of Product |
United States |
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